Cas no 1203102-04-8 (1-2-(4-methoxyphenyl)cyclopropanecarbonylpiperazine)

• Product Name: 1-2-(4-methoxyphenyl)cyclopropanecarbonylpiperazine
• CAS No: 1203102-04-8
• MF: C₁₅H₂₀N₂O₂
• MW: 260.331503868103
• MDL: MFCD18459099
• CID: 5215985
• PubChem ID: 45496764
• Update Time: 2025-08-05

1-2-(4-methoxyphenyl)cyclopropanecarbonylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-[2-(4-methoxyphenyl)cyclopropanecarbonyl]piperazine
• [2-(4-Methoxyphenyl)cyclopropyl]-piperazin-1-ylmethanone
• Methanone, [2-(4-methoxyphenyl)cyclopropyl]-1-piperazinyl-
• 1-2-(4-methoxyphenyl)cyclopropanecarbonylpiperazine

• MDL： MFCD18459099
• Inchi： 1S/C15H20N2O2/c1-19-12-4-2-11(3-5-12)13-10-14(13)15(18)17-8-6-16-7-9-17/h2-5,13-14,16H,6-10H2,1H3
• InChI Key： FYOXQDYKWMVTEZ-UHFFFAOYSA-N
• SMILES： O=C(C1CC1C1C=CC(=CC=1)OC)N1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 320
• XLogP3: 0.9
• Topological Polar Surface Area: 41.6

Additional information on 1-2-(4-methoxyphenyl)cyclopropanecarbonylpiperazine

Introduction to 1-2-(4-methoxyphenyl)cyclopropanecarbonylpiperazine (CAS No: 1203102-04-8)

1-2-(4-methoxyphenyl)cyclopropanecarbonylpiperazine, a compound with the chemical identifier CAS No: 1203102-04-8, represents a significant advancement in the realm of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural motif of this molecule, featuring a cyclopropanecarbonyl group linked to a piperazine ring and an 4-methoxyphenyl substituent, endows it with unique chemical and pharmacological properties that make it a promising candidate for further investigation.

The synthesis and characterization of 1-2-(4-methoxyphenyl)cyclopropanecarbonylpiperazine have been subjects of extensive research in recent years. The cyclopropanecarbonyl moiety is particularly noteworthy, as it can serve as a versatile intermediate in the construction of more complex molecular architectures. This feature has made it an attractive scaffold for medicinal chemists seeking to develop novel therapeutic agents. The presence of the piperazine ring further enhances the compound's potential by introducing basicity and hydrogen bonding capabilities, which are crucial for interactions with biological targets.

In the context of modern drug discovery, 1-2-(4-methoxyphenyl)cyclopropanecarbonylpiperazine has been explored for its potential pharmacological activity. Preliminary studies have suggested that this compound may exhibit properties relevant to various therapeutic areas, including central nervous system (CNS) disorders, neurodegenerative diseases, and inflammatory conditions. The methoxyphenyl substituent, in particular, has been shown to modulate receptor binding affinities and enhance metabolic stability, making it a valuable component in drug design.

The latest research in this field has highlighted the importance of optimizing the structural features of 1-2-(4-methoxyphenyl)cyclopropanecarbonylpiperazine to maximize its therapeutic efficacy. For instance, modifications to the cyclopropanecarbonyl group have been investigated to improve bioavailability and reduce off-target effects. Similarly, variations in the piperazine ring have been explored to fine-tune pharmacokinetic profiles. These efforts are part of a broader trend toward rational drug design, where computational modeling and high-throughput screening are employed to identify lead compounds with optimal properties.

One particularly exciting development in the study of 1-2-(4-methoxyphenyl)cyclopropanecarbonylpiperazine is its potential application in the treatment of neurological disorders. The compound's ability to interact with neurotransmitter receptors has been demonstrated in both in vitro and in vivo models. These studies have revealed that it may possess neuroprotective and anti-inflammatory effects, which could be beneficial in conditions such as Alzheimer's disease and Parkinson's disease. The methoxyphenyl moiety plays a critical role in these interactions by modulating receptor affinity and selectivity.

Another area of interest is the use of 1-2-(4-methoxyphenyl)cyclopropanecarbonylpiperazine as a building block for more complex drug candidates. By incorporating this compound into larger molecular frameworks, researchers aim to develop drugs with enhanced potency and selectivity. The cyclopropanecarbonyl group provides a stable core that can be functionalized further, while the piperazine ring offers opportunities for hydrogen bonding interactions with biological targets. This modular approach has led to the discovery of several promising candidates that are currently undergoing further evaluation.

The synthetic methodologies employed in the preparation of 1-2-(4-methoxyphenyl)cyclopropanecarbonylpiperazine have also seen significant advancements. Modern synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, have enabled more efficient and scalable production processes. These improvements have not only reduced costs but also allowed for greater flexibility in modifying the molecular structure of this compound. As a result, researchers can now explore a wider range of derivatives with tailored properties.

In conclusion, 1-2-(4-methoxyphenyl)cyclopropanecarbonylpiperazine (CAS No: 1203102-04-8) represents a compelling example of how structural innovation can lead to novel therapeutic agents. Its unique combination of chemical features makes it a valuable tool for drug discovery and development. With ongoing research focused on optimizing its pharmacological properties and exploring new applications, this compound is poised to make significant contributions to medicine in the coming years.